![molecular formula C14H10Cl2F3N5O B2817604 2,4-dichloro-N'-[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-N'-methylbenzenecarbohydrazide CAS No. 321526-24-3](/img/structure/B2817604.png)
2,4-dichloro-N'-[4-cyano-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]-N'-methylbenzenecarbohydrazide
Overview
Description
This compound is a type of pyrazole, which is an intermediate for the insecticide fluazinam . It is also known as 5-amino-3-cyano-1-(2,6-dichloro-4-trifluoromethylphenyl)pyrazole .
Synthesis Analysis
The synthesis of this compound involves using 2,6-dichloro-4-trifluoromethyl aniline as a raw material. This undergoes a diazotization reaction to produce a diazonium salt. This salt then condenses with ethyl 2,3-dicyanopropanoate, followed by cyclization to produce the desired compound . The reaction is carried out in a flask with sulfuric acid and a solvent, under stirring conditions. Sodium nitrite is added in batches, and after stirring for 30 minutes, 2,6-dichloro-4-trifluoromethyl aniline is added dropwise at 20-40°C .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound include diazotization, condensation, and cyclization . After the formation of the diazonium salt, water and ethyl 2,3-dicyanopropanoate are added. The mixture is stirred at room temperature for 2 hours, and then dichloromethane is added .Physical And Chemical Properties Analysis
The pure product of this compound is a white crystalline solid, while the industrial product is a light yellow-brown solid. It has a melting point of 141-142°C and is soluble in methanol, ethanol, acetone, dichloroethane, and ethyl acetate .Scientific Research Applications
Agrochemical Applications
This compound is a key structural motif in active agrochemical ingredients . Trifluoromethylpyridines (TFMP) and its derivatives, which include this compound, are used in the protection of crops from pests . More than 20 new TFMP-containing agrochemicals have acquired ISO common names .
Pharmaceutical Applications
TFMP derivatives are also used in the pharmaceutical and veterinary industries . Five pharmaceutical and two veterinary products containing the TFMP moiety have been granted market approval, and many candidates are currently undergoing clinical trials .
Synthesis of Crop-Protection Products
Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand .
Suzuki–Miyaura Coupling
This compound can potentially be used in Suzuki–Miyaura coupling, a widely-applied transition metal catalysed carbon–carbon bond forming reaction .
Cannabinoid Receptor Agonist
In rats, this compound has shown to generalize to the cue induced by the cannabinoid CB 1 receptor agonist .
Intermediate for Insecticide Fluazinam
This compound is an intermediate for the synthesis of the insecticide fluazinam .
Future Directions
properties
IUPAC Name |
2,4-dichloro-N'-[4-cyano-2-methyl-5-(trifluoromethyl)pyrazol-3-yl]-N'-methylbenzohydrazide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10Cl2F3N5O/c1-23-13(9(6-20)11(21-23)14(17,18)19)24(2)22-12(25)8-4-3-7(15)5-10(8)16/h3-5H,1-2H3,(H,22,25) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DLMALWWENNXFTE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=C(C(=N1)C(F)(F)F)C#N)N(C)NC(=O)C2=C(C=C(C=C2)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10Cl2F3N5O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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